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Compound of Interest

Compound Name: Trimethyl glycine

Cat. No.: B1206928

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling Trimethylglycine (TMG), also known as Betaine. Adherence to these
procedures will help ensure safe handling and disposal, fostering a secure research
environment.

Personal Protective Equipment (PPE)

When handling Trimethylglycine, it is crucial to use appropriate personal protective equipment
to minimize exposure. Although Trimethylglycine is not classified as a hazardous substance
according to the Globally Harmonized System (GHS), following good laboratory practices is
essential.[1][2]

Recommended PPE:

o Eye and Face Protection: Use safety goggles with side protection to shield against potential
splashes or dust particles.[3]

o Hand Protection: Wear suitable chemical-resistant gloves.[3] Nitrile rubber (NBR) gloves are
a recommended material.[3] It is advisable to change gloves regularly, typically every 30 to
60 minutes, or immediately if they become damaged or contaminated.[4]

» Body Protection: A standard lab coat or coveralls should be worn to protect the skin.[5]
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» Respiratory Protection: While generally not required in a well-ventilated area, if dust
formation is unavoidable, a NIOSH-approved respirator may be necessary.[2][4]

Operational Plan for Handling Trimethylglycine

A systematic approach to handling Trimethylglycine will minimize risks and ensure the integrity
of your experiments.

1. Preparation:

o Ensure the work area is clean and well-ventilated.[2]

o Have all necessary PPE readily available and inspect it for any damage before use.
e Locate the nearest safety shower and eyewash station.

2. Handling:

e Avoid the formation of dust when handling the solid form of Trimethylglycine.[2]

e Measure and weigh the required amount in a designated area, such as a fume hood or a
well-ventilated space.

» Handle in accordance with good industrial hygiene and safety practices.[2]

3. Post-Handling and Decontamination:

o Clean the work area thoroughly after handling is complete.

e Wipe down all surfaces and equipment used with an appropriate cleaning agent.

o Carefully remove and dispose of contaminated PPE in designated waste containers.

e Wash hands thoroughly with soap and water after removing gloves.

First Aid Measures

In case of accidental exposure, follow these first aid procedures:
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After Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.[1][3]

After Skin Contact: Rinse the affected area with water.[3] Generally, the product does not
irritate the skin.[1]

After Eye Contact: Rinse the eyes cautiously with water for several minutes.[1][3] If irritation
persists, seek medical attention.

After Ingestion: Rinse the mouth with water.[3] If symptoms persist, consult a doctor.[1]

Disposal Plan

Proper disposal of Trimethylglycine and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

Unused Product: Unused Trimethylglycine should be disposed of as chemical waste. Do not
pour it down the drain unless specifically approved by local regulations and your institution's
waste management guidelines.[6][7] It is recommended to have it collected by a designated
waste management service.[7]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate should be collected and disposed of as chemical waste.[7]

Contaminated Materials: Any materials, such as paper towels or PPE, that have come into
contact with Trimethylglycine should be placed in a sealed, labeled container and disposed
of as chemical waste.

Quantitative Data: Physical and Chemical Properties

The following table summarizes key quantitative data for Trimethylglycine.
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Property Value

Molecular Formula C5H11NO2

Molecular Weight 117.15 g/mol
Appearance White solid, scales
Melting Point 293-309°C / 559.4-588°F
Decomposition Temperature 310°C / 590°F

Solubility Soluble in water

Source: Spectrum Chemical Safety Data Sheet[2]

Experimental Workflow for Handling
Trimethylglycine

The following diagram illustrates the standard operating procedure for the safe handling of
Trimethylglycine in a laboratory setting.
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Start: Prepare for Handling

1. Preparation Phase

Inspect and Don PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Ventilation, Cleanliness)

Gather Materials
(TMG, Spatula, Weighing Boat)

2. Handling Phase

3. Post-Handling Phase

Decontaminate Work Area and Equipment

Segregate and Dispose of Waste
(Unused TMG, Contaminated Items)

Remove PPE Correctly

Wash Hands Thoroughly

End: Complete and Document

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1206928?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1206928?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/26814m.pdf
https://www.spectrumchemical.com/media/sds/B1572_AGHS.pdf
https://www.carlroth.com/medias/SDB-6977-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDAzNDZ8YXBwbGljYXRpb24vcGRmfGFHSTFMMmhsTUM4NU1UYzVPVFl5TWpRMU1UVXdMMU5FUWw4Mk9UYzNYMGxGWDBWT0xuQmtaZ3w0MDg3MzVjMDQ1NTM4OGExNTFlMDFmMjM4ZDIxMDRiZDgzOTJmNDdkMDcwYWViOWVlYzNlYjE1OThlNjBkMGNi
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://louisville.edu/dehs/waste-disposal/waste-disposal-files/waste-disposal-guide
https://www.benchchem.com/product/b1206928#personal-protective-equipment-for-handling-trimethyl-glycine
https://www.benchchem.com/product/b1206928#personal-protective-equipment-for-handling-trimethyl-glycine
https://www.benchchem.com/product/b1206928#personal-protective-equipment-for-handling-trimethyl-glycine
https://www.benchchem.com/product/b1206928#personal-protective-equipment-for-handling-trimethyl-glycine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206928?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

